Cas no 2219408-01-0 (8-azadispiro3.1.5^{6}.1^{4}dodecane-7,10-dione)

• Product Name: 8-azadispiro3.1.5^{6}.1^{4}dodecane-7,10-dione
• CAS No: 2219408-01-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6164548
• PubChem ID: 165789688
• Update Time: 2025-11-01

8-azadispiro3.1.5^{6}.1^{4}dodecane-7,10-dione Chemical and Physical Properties

Names and Identifiers

• 8-azadispiro3.1.5^{6}.1^{4}dodecane-7,10-dione
• 2219408-01-0
• EN300-1708181
• 8-azadispiro[3.1.5^{6}.1^{4}]dodecane-7,10-dione

• Inchi： 1S/C11H15NO2/c13-8-4-11(9(14)12-5-8)6-10(7-11)2-1-3-10/h1-7H2,(H,12,14)
• InChI Key： NRRXHRWMVPRMKT-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CC1(CCC1)C2

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 8-azadispiro3.1.5^{6}.1^{4}dodecane-7,10-dione

Chemical Profile of 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione (CAS No: 2219408-01-0)

8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. The compound belongs to the azadispiro class, which is characterized by the presence of two or more rings that are linked by a single atom. This specific configuration often imparts distinctive chemical and biological properties, making such molecules attractive candidates for further exploration in drug discovery.

The molecular structure of 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione features a central spiro carbon that connects two bicyclic systems: a seven-membered azacycloheptane ring and a twelve-membered spirocyclic dodecanone moiety. This arrangement creates a rigid scaffold that can be modulated to influence interactions with biological targets. The presence of both nitrogen and oxygen heteroatoms in the molecule further enhances its potential for hydrogen bonding and electrostatic interactions, which are crucial for binding affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit dual functionality within a single molecule. This property can be exploited to develop multitarget drugs or to enhance pharmacokinetic profiles. For instance, the 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione scaffold has shown promise in preliminary studies as a potential scaffold for inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione presents significant challenges due to the complexity of the spirocyclic core. Traditional synthetic approaches often involve multi-step sequences that require precise control over reaction conditions to achieve high yields and regioselectivity. Advances in organic synthesis, particularly in transition-metal-catalyzed reactions and organometallic chemistry, have provided new tools for constructing such intricate molecules more efficiently.

The pharmacological evaluation of 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione has revealed several interesting properties that warrant further investigation. Initial in vitro studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy. Additionally, its structural motif suggests potential interactions with ion channels and receptors, making it a candidate for treating neurological disorders.

The potential therapeutic applications of 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione are further supported by computational studies that have predicted favorable binding affinities with various biological targets. Molecular docking simulations have identified pockets on enzymes such as PDE4 (phosphodiesterase 4) and COX-2 (cyclooxygenase 2) where this compound could bind effectively. These findings provide a rational basis for designing derivatives with enhanced potency and selectivity.

The chemical diversity inherent in the 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione scaffold also opens up opportunities for structure-based drug design (SBDD). By strategically modifying functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of the molecule without altering its core spirocyclic structure. This approach allows for the rapid exploration of chemical space while maintaining key structural features that contribute to biological activity.

In conclusion, 8-azadispiro3.1.5⁶.1⁴dodecane-7,10-dione represents a promising lead compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive candidate for further development into novel therapeutic agents targeting various diseases.